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Compound of Interest

Compound Name: Picaridin-d3

Cat. No.: B15562514

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Picaridin-d3, an isotopically labeled internal standard crucial for the accurate quantification of

the insect repellent Picaridin. This document details the expected Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data for Picaridin-d3. Furthermore, it

outlines generalized experimental protocols for acquiring such data and presents a logical

workflow for its analysis.

Introduction to Picaridin-d3
Picaridin-d3 is a deuterated analog of Picaridin, a widely used insect repellent. Its formal name

is 2-(2-hydroxyethyl)-1-piperidinecarboxylic acid, 1-methyl-d3-propyl ester. The incorporation of

three deuterium atoms on the methyl group of the sec-butyl ester moiety makes it an ideal

internal standard for chromatographic and mass spectrometric analysis of Picaridin.[1][2][3]

The key physicochemical properties of Picaridin-d3 are summarized in Table 1.

Table 1: Physicochemical Properties of Picaridin-d3
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Property Value

Formal Name
2-(2-hydroxyethyl)-1-piperidinecarboxylic acid,

1-methyl-d3-propyl ester

CAS Number 2928067-33-6[1]

Molecular Formula C₁₂H₂₀D₃NO₃[1][2][3]

Molecular Weight 232.3 g/mol [1][2][3]

Purity ≥99% deuterated forms (d₁-d₃)[1][2]

Appearance Oil[1][2]

Spectroscopic Data
While experimental spectra for Picaridin-d3 are not widely published, this section presents the

expected spectroscopic data based on the known spectra of Picaridin and the principles of

isotopic labeling.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. For

Picaridin-d3, both ¹H and ¹³C NMR would be employed.

¹H NMR: The ¹H NMR spectrum of Picaridin-d3 is expected to be very similar to that of

Picaridin, with the key difference being the absence of the signal corresponding to the methyl

protons of the sec-butyl group.[4] The remaining proton signals would be consistent with the

rest of the molecule's structure.

¹³C NMR: The ¹³C NMR spectrum will show all 12 carbon atoms. The carbon atom of the

deuterated methyl group will exhibit a characteristic multiplet due to C-D coupling and will be

shifted slightly upfield compared to the non-deuterated analog.

Table 2: Predicted ¹H NMR Data for Picaridin-d3
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

~4.8 m 1H -CH(O)-

~3.6 t 2H -CH₂-OH

~3.4 m 1H Piperidine ring proton

~2.8 m 1H Piperidine ring proton

~1.8 m 2H -CH₂-CH₂-OH

~1.5 m 6H Piperidine ring protons

~1.2 d 3H -CH(CH₃)-

~0.9 t 3H -CH₂-CH₃

Table 3: Predicted ¹³C NMR Data for Picaridin-d3

Chemical Shift (ppm) Assignment

~155 C=O (Carbamate)

~75 -CH(O)-

~60 -CH₂-OH

~45 Piperidine ring carbons

~40 -CH₂-CH₂-OH

~25 Piperidine ring carbons

~20 -CH₂-CH₃

~10 -CH(CH₃)-

(upfield, multiplet) -CD₃

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of Picaridin-d3 will be dominated by absorptions corresponding to the O-H, C-H,

C=O, and C-O bonds. The C-D stretching vibrations will appear at a lower frequency (around

2200-2100 cm⁻¹) compared to C-H stretches, but may be weak and difficult to observe.

Table 4: Predicted Characteristic IR Absorption Bands for Picaridin-d3

Wavenumber (cm⁻¹) Intensity Assignment

3400 (broad) Strong O-H stretch (alcohol)

2930-2860 Strong C-H stretch (aliphatic)

1690 Strong C=O stretch (carbamate)

1240 Strong C-O stretch (ester)

1100 Medium C-N stretch (piperidine)

Mass Spectrometry (MS)
Mass spectrometry is a key technique for determining the molecular weight and fragmentation

pattern of a molecule. For Picaridin-d3, which is designed as an internal standard for MS-

based quantification, understanding its mass spectrometric behavior is critical.

Under electrospray ionization (ESI) in positive mode, Picaridin-d3 is expected to form a

protonated molecular ion [M+H]⁺ at m/z 233.3. The key advantage of using a deuterated

standard is that its fragmentation pattern will be very similar to the non-deuterated analyte, but

the fragments containing the deuterium label will be shifted by 3 mass units. This allows for

clear differentiation between the analyte and the internal standard in a complex matrix.

Table 5: Predicted Mass Spectrometry Data for Picaridin-d3

m/z (Predicted) Ion

233.3 [M+H]⁺

Fragments
Fragments containing the -CD₃ group will be

shifted by +3 Da compared to Picaridin.
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Experimental Protocols
The following sections provide generalized experimental protocols for acquiring the

spectroscopic data for Picaridin-d3.

NMR Spectroscopy
Sample Preparation:

Weigh approximately 5-10 mg of Picaridin-d3.

Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d,

methanol-d₄, or DMSO-d₆) in a clean, dry vial.

Transfer the solution to a 5 mm NMR tube.

Instrument Parameters (¹H NMR):

Spectrometer: 400 MHz or higher

Pulse Program: Standard single-pulse experiment

Number of Scans: 16-64

Relaxation Delay: 1-2 seconds

Acquisition Time: 2-4 seconds

Spectral Width: -2 to 12 ppm

Instrument Parameters (¹³C NMR):

Spectrometer: 100 MHz or higher

Pulse Program: Proton-decoupled single-pulse experiment

Number of Scans: 1024 or more

Relaxation Delay: 2-5 seconds
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Spectral Width: 0 to 200 ppm

Infrared (IR) Spectroscopy
Sample Preparation (Attenuated Total Reflectance - ATR):

Place a small drop of the neat Picaridin-d3 oil directly onto the ATR crystal.

Alternatively, dissolve a small amount of the sample in a volatile solvent, apply it to the

crystal, and allow the solvent to evaporate.

Instrument Parameters (FT-IR):

Mode: ATR

Spectral Range: 4000-400 cm⁻¹

Resolution: 4 cm⁻¹

Number of Scans: 16-32

Mass Spectrometry
Sample Preparation (for LC-MS):

Prepare a stock solution of Picaridin-d3 in a suitable solvent (e.g., methanol or acetonitrile)

at a concentration of 1 mg/mL.

Prepare a working internal standard solution by diluting the stock solution to the desired

concentration (e.g., 1 µg/mL) with the initial mobile phase.

Instrument Parameters (LC-MS/MS):

Liquid Chromatograph: A standard HPLC or UHPLC system.

Column: A C18 reversed-phase column is typically suitable.

Mobile Phase: A gradient of water and methanol or acetonitrile, both with 0.1% formic acid.
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Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF

or Orbitrap).

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Scan Type: Multiple Reaction Monitoring (MRM) for quantitative analysis or full scan for

qualitative analysis.

Visualizations
The following diagrams illustrate key workflows and relationships relevant to the analysis of

Picaridin-d3.

Sample Preparation

Spectroscopic Analysis Data Interpretation

Picaridin-d3 Standard

NMR Spectroscopy
(¹H & ¹³C)

Dissolve in
deuterated solvent

IR SpectroscopyNeat oil or thin film

Mass Spectrometry
(LC-MS/MS)

Dilute for infusion
or LC-MS

Structural Elucidation

Functional Group ID

Quantification

Click to download full resolution via product page

Caption: Workflow for the spectroscopic analysis of Picaridin-d3.
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Caption: Logic of using Picaridin-d3 as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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